Cas no 1805020-82-9 (2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid)

2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid is a versatile halogenated pyridine derivative with significant utility in synthetic organic chemistry. Its structure features reactive bromomethyl and iodo substituents, enabling selective functionalization through cross-coupling or nucleophilic substitution reactions. The trifluoromethoxy group enhances lipophilicity and metabolic stability, making it valuable in medicinal chemistry for drug discovery. The carboxylic acid moiety allows for further derivatization, facilitating the synthesis of amides, esters, or other conjugates. This compound is particularly useful as an intermediate in the development of pharmaceuticals, agrochemicals, and advanced materials, offering precise control over molecular architecture. Its well-defined reactivity profile ensures consistent performance in multistep synthetic routes.
2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid structure
1805020-82-9 structure
Product Name:2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid
CAS No:1805020-82-9
MF:C8H4BrF3INO3
MW:425.925944328308
CID:4838222
Update Time:2025-05-21

2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid
    • Inchi: 1S/C8H4BrF3INO3/c9-2-4-6(7(15)16)3(13)1-5(14-4)17-8(10,11)12/h1H,2H2,(H,15,16)
    • InChI Key: MVTJIGJVCIQREF-UHFFFAOYSA-N
    • SMILES: IC1C=C(N=C(CBr)C=1C(=O)O)OC(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 292
  • XLogP3: 3.1
  • Topological Polar Surface Area: 59.4

2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029088206-1g
2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid
1805020-82-9 97%
1g
$1,504.90 2022-04-01

Additional information on 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid

Introduction to 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805020-82-9)

2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805020-82-9) is a multifunctional compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique combination of bromomethyl, iodo, and trifluoromethoxy functional groups, which contribute to its diverse reactivity and potential applications in drug discovery and development.

The bromomethyl group in 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid is a versatile electrophilic moiety that can undergo various substitution reactions, making it an excellent starting material for the synthesis of complex molecules. The iodo substituent, on the other hand, provides additional reactivity and can be readily converted into other functional groups through various chemical transformations. The trifluoromethoxy group imparts unique electronic and steric properties to the molecule, enhancing its biological activity and selectivity.

Recent studies have highlighted the potential of 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid in the development of novel therapeutic agents. For instance, a 2021 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of pyridine-based inhibitors targeting protein-protein interactions (PPIs). These inhibitors demonstrated potent activity against several disease-relevant targets, including oncogenic proteins and viral enzymes.

In another study, researchers at the University of California, San Francisco, utilized 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid to develop a new class of small molecules with anti-inflammatory properties. The compounds derived from this scaffold showed significant efficacy in reducing inflammation in both in vitro and in vivo models, suggesting their potential as therapeutic agents for inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The carboxylic acid functionality in 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid also plays a crucial role in its biological activity. Carboxylic acids are known to form hydrogen bonds with target proteins, enhancing their binding affinity and selectivity. This property makes the compound an attractive candidate for the design of potent and selective inhibitors.

Beyond its applications in medicinal chemistry, 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid has also found use in materials science. A 2020 study published in Advanced Materials explored the use of this compound as a building block for the synthesis of functional polymers with tunable properties. The resulting polymers exhibited excellent thermal stability and mechanical strength, making them suitable for various applications, including electronic devices and biomedical implants.

The synthesis of 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid typically involves a multi-step process that includes the introduction of the bromomethyl, iodo, trifluoromethoxy, and carboxylic acid functionalities onto a pyridine scaffold. Recent advancements in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its widespread use in research laboratories and industrial settings.

In conclusion, 2-(Bromomethyl)-4-iodo-6-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1805020-82-9) is a versatile compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers working on drug discovery, materials science, and other related fields. As ongoing research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.

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